5-methyl-1-(4-nitrophenyl)-N-phenyl-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: 5-methyl-1-(4-nitrophenyl)-N-phenyl-1,2,4-triazole-3-carboxamide
• InChI: InChI=1S/C16H13N5O3/c1-11-17-15(16(22)18-12-5-3-2-4-6-12)19-20(11)13-7-9-14(10-8-13)21(23)24/h2-10H,1H3,(H,18,22)
• InChI Key: QRPGLJHWDAMCNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NN1C2=CC=C(C=C2)[N+](=O)[O-])C(=O)NC3=CC=CC=C3
• Molecular Formula: C16H13N5O3
• Molecular Weight: 323.31 g/mol

Description

The compound “5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl” is a type of triazole, which is a class of five-membered ring compounds containing three nitrogen atoms. This compound has been studied for its potential biological activities.

Synthesis Analysis

The synthesis of a similar compound, “(E)-1-(5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethan-1-one oxime”, was reported in a study. The reaction of 1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triaz

Scientific Research Applications

Fluorescence Sensing

5-Methyl-1-(4-nitrophenyl)-N-phenyl-1H-1,2,4-triazole-3-carboxamide has been utilized in fluorescence sensing. An example is its use in detecting nitro aromatic compounds, such as 2, 4, 6-trinitrophenol (TNP). It demonstrates high selectivity and sensitivity, offering a promising approach for the detection of these compounds in various applications (Yan et al., 2017).

Luminescence Sensing of Metal Ions

The compound plays a role in the development of novel metal–organic frameworks for luminescence sensing of metal ions and nitroaromatic compounds. Its ability to selectively detect specific metal ions such as Fe3+ in solutions, alongside its characteristic emission properties, marks its significance in materials chemistry and sensor development (Wang et al., 2016).

Synthesis of Energetic Materials

This compound has been studied in the synthesis of energetic materials. It is considered for the development of temperature-stable compounds for use as environmentally benign explosives. Its structure offers potential benefits like high temperature stability and high density, making it a valuable component in the field of materials science, particularly in the synthesis of new energetic compounds (Klapötke et al., 2015).

Electromagnetic Sensor Development

Another application is in the development of electromagnetic sensors. The compound has been used in creating poly(vinyl chloride) membrane-based sensors for detecting specific metal ions, demonstrating the compound's versatility in sensor technology (Kumar & Sharma, 2013).

Antimicrobial Activity

Additionally, derivatives of this compound have shown significant antimicrobial activity. This opens up possibilities for its use in medical research, particularly in the development of new antibacterial and antifungal agents (Roy, Desai & Desai, 2005).

Mechanism of Action

Target of Action

The primary targets of 5-methyl-1-(4-nitrophenyl)-N-phenyl-1H-1,2,4-triazole-3-carboxamide are currently unknown. This compound is a derivative of the 1,2,3-triazole family, which is known to exhibit a wide range of biological activities . .

Mode of Action

It’s worth noting that 1,2,3-triazoles, the parent family of this compound, are known to interact with various biological targets through mechanisms such as inhibition or activation .

Biochemical Pathways

Compounds in the 1,2,3-triazole family are known to interact with a variety of biochemical pathways, depending on their specific structure and the biological targets they interact with .

Result of Action

It’s worth noting that compounds in the 1,2,3-triazole family are known to exhibit a wide range of biological activities, which can result in various molecular and cellular effects .